6-ethoxy-N-[(thiophen-2-yl)methyl]pyridazine-3-carboxamide

• IUPAC Name: 6-ethoxy-N-(thiophen-2-ylmethyl)pyridazine-3-carboxamide
• InChI: InChI=1S/C12H13N3O2S/c1-2-17-11-6-5-10(14-15-11)12(16)13-8-9-4-3-7-18-9/h3-7H,2,8H2,1H3,(H,13,16)
• InChI Key: VRWQCZQSJSIBRF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NN=C(C=C1)C(=O)NCC2=CC=CS2
• Molecular Formula: C12H13N3O2S
• Molecular Weight: 263.32 g/mol

Description

6-ethoxy-N-[(thiophen-2-yl)methyl]pyridazine-3-carboxamide, also known as 6-ethoxy-2-methylthiopyridazin-3-carboxamide, is a synthetic molecule that has been used in a variety of scientific research applications. It is a heterocyclic compound that has been studied for its potential medicinal properties, as well as its ability to interact with various biological and physiological systems.

Scientific Research Applications

6-ethoxy-N-[(thiophen-2-yl)methyl]pyridazine-3-carboxamide has been studied extensively for its potential medicinal properties, as well as its ability to interact with various biological and physiological systems. It has been shown to have anticonvulsant and antidepressant effects in animal models, and has been studied for its potential to treat a variety of neurological disorders. Additionally, it has been studied for its potential to inhibit the growth of cancer cells in vitro, and its ability to protect cells from oxidative stress. It has also been studied for its potential as an anti-inflammatory agent, and its ability to modulate the immune system.

Mechanism of Action

The exact mechanism of action of 6-ethoxy-N-[(thiophen-2-yl)methyl]pyridazine-3-carboxamide is not yet fully understood. However, it is believed that the compound acts as an agonist of the serotonin 5-HT3 receptor, which is known to be involved in the regulation of mood, anxiety, and pain. Additionally, it is believed to act as an antagonist of the GABA-A receptor, which is known to be involved in the regulation of anxiety and seizure activity. The compound is also thought to modulate the activity of the glutamate receptor, which is known to be involved in the regulation of memory and learning.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate the activity of the serotonin 5-HT3 receptor, the GABA-A receptor, and the glutamate receptor. It has also been shown to have anticonvulsant and antidepressant effects in animal models, and to inhibit the growth of cancer cells in vitro. Additionally, it has been shown to protect cells from oxidative stress, act as an anti-inflammatory agent, and modulate the immune system.

Advantages and Limitations for Lab Experiments

The use of 6-ethoxy-N-[(thiophen-2-yl)methyl]pyridazine-3-carboxamide in laboratory experiments has a number of advantages and limitations. One advantage is that the compound is relatively stable and can be stored for long periods of time. Additionally, the compound is relatively inexpensive and can be synthesized in a few different ways.
One limitation of using this compound in laboratory experiments is that its exact mechanism of action is not yet fully understood. Additionally, the compound has not yet been tested in clinical trials and its safety in humans has not been established.

Future Directions

There are a number of potential future directions for 6-ethoxy-N-[(thiophen-2-yl)methyl]pyridazine-3-carboxamide. One potential direction is to further explore its potential as an anticonvulsant and antidepressant agent. Additionally, further research could be done to investigate the compound’s potential to inhibit the growth of cancer cells in vitro. Additionally, further research could be done to investigate the compound’s potential to act as an anti-inflammatory agent and modulate the immune system. Finally, further research could be done to investigate the compound’s potential to protect cells from oxidative stress.

Synthesis Methods

6-ethoxy-N-[(thiophen-2-yl)methyl]pyridazine-3-carboxamide can be synthesized in a few different ways. The most common method is through the condensation of ethyl 2-chlorothiopyridazin-3-carboxylate with ethoxyethanol. This reaction is typically carried out in a solvent such as dichloromethane or tetrahydrofuran, and yields the desired product in high yields. Other methods of synthesis include the condensation of ethyl 2-chlorothiopyridazin-3-carboxylate with ethoxyethanol in the presence of an acid catalyst, the reaction of ethyl 2-chlorothiopyridazin-3-carboxylate with ethoxyethanol in the presence of an alkali catalyst, and the reaction of ethyl 2-chlorothiopyridazin-3-carboxylate with ethoxyethanol in the presence of a base catalyst.